(R)-monastrol

• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol
• IUPAC Name: ethyl (4R)-4-(3-hydroxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C14H16N2O3S/c1-3-19-13(18)11-8(2)15-14(20)16-12(11)9-5-4-6-10(17)7-9/h4-7,12,17H,3H2,1-2H3,(H2,15,16,20)/t12-/m1/s1
• InChI Key: LOBCDGHHHHGHFA-GFCCVEGCSA-N
• Isomeric SMILES: CCOC(=O)C1=C(NC(=S)N[C@@H]1C2=CC(=CC=C2)O)C
• SMILES: CCOC(=O)C1=C(NC(=S)NC1C2=CC(=CC=C2)O)C

Description

(R)-monastrol is an ethyl 4-(3-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate that has R configuration. It is an enantiomer of a (S)-monastrol.

Scientific Research Applications

Chemistry and Biological Activities

(R)-monastrol has been a subject of research in the context of Red Yeast Rice (RYR), a traditional Chinese medicine. Studies have identified more than 101 chemical constituents in RYR, mainly consisting of monacolins, pigments, organic acids, sterols, decalin derivatives, flavonoids, polysaccharides, and other compounds. The crude extracts of RYR and its isolated compounds, potentially including (R)-monastrol, demonstrate a wide range of pharmacological properties. These properties include hypolipidemic, anti-atherosclerotic, anti-cancer, neurocytoprotective, anti-osteoporotic, anti-fatigue, anti-diabetic, and anti-hypertensive activities. The review suggests the need for further studies to characterize the diverse chemical constituents and explore the traditional uses of RYR, like in the treatment of indigestion and diarrhea, which may involve (R)-monastrol (Zhu et al., 2019).

Pharmaceutical Research and Development

The research surrounding (R)-monastrol may also be significant in the context of pharmaceutical research and development (R&D). A study examining AstraZeneca's drug pipeline identified the five most important technical determinants of project success and pipeline quality, known as the five 'R's: the right target, the right patient, the right tissue, the right safety, and the right commercial potential. While not directly mentioning (R)-monastrol, this framework is crucial in guiding R&D teams in pharmaceutical companies and could potentially apply to the development and application of (R)-monastrol in new therapeutic areas (Cook et al., 2014).

Implications for Science Policy

The term “research portfolio” is increasingly used to characterize research in funding agencies and large public scientific institutions. It suggests a shift from financial returns to societal benefits in research evaluation. While (R)-monastrol is not directly mentioned, understanding its impact within a broader societal context is crucial. The review on research portfolios emphasizes the recognition of diverse research lines relevant to societal challenges, examining relationships between research options in a portfolio and expected societal outcomes, and adopting a systemic perspective. This implies that research on compounds like (R)-monastrol should not only focus on scientific outcomes but also consider broader societal benefits (Wallace & Rafols, 2014).